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Compound of Interest

Compound Name: BNC-210

Cat. No.: B15193116

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and administration of
BNC-210 in rodent models for preclinical research. BNC-210 is a selective negative allosteric
modulator of the alpha-7 nicotinic acetylcholine receptor (a7 NAChR) and has shown potential
as a non-sedating anxiolytic.[1][2]

Compound Information

Compound Name BNC-210

6-[(2,3-dihydro-1H-inden-2-yl)amino]-1-ethyl-3-
Chemical Name (4-morpholinylcarbonyl)-1,8-naphthyridin-4(1H)-
one

Negative allosteric modulator of the a7 nicotinic
acetylcholine receptor (a7 nNAChR).[1][2]

Mechanism of Action

Primary Indication Anxiety and stress-related disorders.[1]

Data Presentation: Quantitative Data Summary
Table 1: Pharmacokinetic Parameters of BNC-210 in
Male Sprague Dawley Rats (Oral Administration)
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Dose (mg/kg) Tmax (min) T1/2 (h) Bioavailability (%)
0.5 60 6.2 69
5 60 6.2 69
100 60 6.2 69

Data compiled from Neurofit presentation on BNC-210.[3]

Table 2: Effective Oral Doses of BNC-210 in Rodent
Behavioral Models
Effective Dose

Species Behavioral Test Effect
Range (mgl/kg, p.o.)

Mouse Light/Dark Box 0.01-10 Anxiolytic-like
Mouse Marble Burying 10 Anxiolytic-like
Rat Elevated Plus Maze 0.1-50 Anxiolytic-like
Rat Forced Swim Test 100 Antidepressant-like

Data compiled from various preclinical studies.[3][4][5]

Experimental Protocols
Preparation of BNC-210 for Administration

Oral Administration Vehicle:

For in vivo studies, BNC-210 is typically prepared in an aqueous vehicle to achieve good
bioavailability.[6] A commonly used formulation that yields approximately 70% bioavailability in
rats is as follows:[6]

e 0.5% w/v hydroxypropylmethyl cellulose (HPMC)

e 0.5% v/v benzyl alcohol
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e 0.4% v/v Tween 80
Preparation Steps:
» Weigh the required amount of BNC-210.

o Prepare the vehicle solution by first dissolving the HPMC in the appropriate volume of sterile
water. Gentle heating and stirring may be required.

» Allow the HPMC solution to cool to room temperature.
e Add benzyl alcohol and Tween 80 to the HPMC solution and mix thoroughly.

» Add the weighed BNC-210 to the vehicle and vortex or sonicate until a homogenous
suspension is achieved.

Intraperitoneal Administration Vehicle:

While oral administration is more common for BNC-210, if intraperitoneal (IP) injection is
required, a vehicle such as 0.9% saline with a solubilizing agent like DMSO (up to 5%) and a
surfactant like Tween 80 (up to 5%) can be tested for solubility and tolerability.

Administration Protocols
Oral Gavage (p.o.)

Oral gavage is the recommended route for administering BNC-210 to ensure accurate dosing.
Materials:

o Appropriately sized gavage needles (e.g., 20-22 gauge for mice, 18-20 gauge for rats) with a
ball tip.[7]

e Syringes
e Prepared BNC-210 suspension

Procedure:
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o Gently restrain the rodent. For mice, this can be done by scruffing the neck. For rats, a towel
wrap may be used for better control.[8][9]

e Measure the correct length for gavage needle insertion by holding the needle alongside the
animal, from the tip of the nose to the last rib, to prevent stomach perforation.[7]

» With the animal's head tilted slightly upwards to straighten the esophagus, gently insert the
gavage needle into the mouth, passing it over the tongue and down the esophagus.[7]

« If any resistance is met, withdraw the needle and re-attempt. Do not force the needle.

e Once the needle is in place, administer the BNC-210 suspension slowly.

o Gently remove the needle and return the animal to its cage.

o Monitor the animal for a few minutes to ensure there are no signs of distress.

Intraperitoneal Injection (i.p.)

Materials:

e 25-27 gauge needles for mice, 23-25 gauge for rats.[8]

e Syringes

e Prepared BNC-210 solution

Procedure:

o Restrain the animal to expose the abdomen. For rats, a two-person technique is often
preferred.[8]

» Locate the injection site in the lower right or left quadrant of the abdomen, avoiding the
midline to prevent damage to the bladder or cecum.

 Insert the needle at a 30-45 degree angle.
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Aspirate to ensure no bodily fluids are drawn into the syringe, which would indicate incorrect
placement.

Inject the solution slowly.

Withdraw the needle and return the animal to its cage.

Monitor the animal for any adverse reactions.

Key Experimental Methodologies
Elevated Plus Maze (EPM) for Anxiety-Like Behavior

The EPM test is used to assess anxiety-like behavior in rodents.[5]

Protocol:

Administer BNC-210 or vehicle orally 60 minutes prior to the test.[5]
o Place the animal in the center of the plus-maze, facing an open arm.[10]
» Allow the animal to explore the maze for 5 minutes.[10]

» Record the time spent in the open and closed arms, and the number of entries into each arm
using an automated tracking system.

» An anxiolytic effect is indicated by a significant increase in the time spent and the number of
entries into the open arms.

Light/Dark Box Test for Anxiety-Like Behavior

This test is based on the innate aversion of rodents to brightly lit areas.[11]
Protocol:

o Administer BNC-210 or vehicle orally at the desired time point before the test (typically 30-60
minutes).

e Place the mouse in the center of the light compartment.[12]
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o Allow the mouse to explore the apparatus for 10 minutes.

o Record the time spent in each compartment and the number of transitions between the two
compartments.

e An anxiolytic effect is demonstrated by an increase in the time spent in the light compartment
and the number of transitions.[3]

Marble Burying Test for Neophobia and Repetitive
Behavior

This test is used to model anxiety and obsessive-compulsive-like behavior.[3]

Protocol:

e Prepare a cage with 5 cm of bedding and place 20 marbles evenly on the surface.[13]

o Administer BNC-210 or vehicle orally (typically 30-60 minutes prior).

e Place the mouse in the cage and leave it undisturbed for 30 minutes.[13]

» Remove the mouse and count the number of marbles that are at least two-thirds buried.

e Areduction in the number of buried marbles suggests an anxiolytic or anti-compulsive effect.

[3]

Visualization of Pathways and Workflows
Signaling Pathway of BNC-210
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Caption: Signaling pathway of BNC-210 as a negative allosteric modulator.
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Caption: General experimental workflow for a rodent behavioral study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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